Cas no 438017-43-7 (4,4-Difluoroadamantane-1-carboxylic acid)

4,4-Difluoroadamantane-1-carboxylic acid structure
438017-43-7 structure
Product Name:4,4-Difluoroadamantane-1-carboxylic acid
CAS No:438017-43-7
MF:C11H14F2O2
MW:216.224470615387
MDL:MFCD02712630
CID:1076780
PubChem ID:45792585
Update Time:2025-04-20

4,4-Difluoroadamantane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,4-Difluoroadamantane-1-carboxylic acid
    • AC1Q7495
    • AG-B-97994
    • CTK7I6070
    • EN300-88847
    • FT-0685209
    • MolPort-016-636-923
    • RP07549
    • DTXSID10672590
    • CS-W001572
    • DB-228939
    • A852877
    • 4,4-Difluorotricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid
    • AKOS015949328
    • 438017-43-7
    • 4,4-Difluoroadamantane-1-carboxylicacid
    • AS-64639
    • STPITGHNDOOTFQ-UHFFFAOYSA-N
    • MDL： MFCD02712630
    • Inchi： 1S/C11H14F2O2/c12-11(13)7-1-6-2-8(11)5-10(3-6,4-7)9(14)15/h6-8H,1-5H2,(H,14,15)
    • InChI Key： STPITGHNDOOTFQ-UHFFFAOYSA-N
    • SMILES： FC1(C2CC3CC1CC(C(=O)O)(C3)C2)F

Computed Properties

  • Exact Mass: 216.09618601g/mol
  • Monoisotopic Mass: 216.09618601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.3Ų

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4,4-Difluoroadamantane-1-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:438017-43-7)4,4-Difluoroadamantane-1-carboxylic acid
Order Number:A852877
Stock Status:in Stock
Quantity:250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:43
Price ($):517.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:438017-43-7)4,4-Difluoroadamantane-1-carboxylic acid
A852877
Purity:99%
Quantity:250mg
Price ($):517.0
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